Cas no 1065074-15-8 (4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)

4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a fluorinated heterocyclic compound featuring a 1,2,4-triazol-5-one core substituted with a 2-fluorophenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The fluorine substituent enhances metabolic stability and binding affinity in target interactions, making it valuable in medicinal chemistry. Its well-defined synthetic pathway allows for high purity and scalability. The compound's stability under standard conditions ensures reliable handling and storage. Researchers may explore its use in developing enzyme inhibitors or other biologically active agents due to its balanced lipophilicity and electronic properties.

4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one structure

1065074-15-8 structure

Product Name:4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

CAS No:1065074-15-8

MF:C₈H₆FN₃O

MW:179.151144504547

MDL:MFCD11504880

CID:857071

PubChem ID:46739088

Update Time:2025-06-07

4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
- 3-BROMO-1-ISOPROPYL-5-(TRIFLUOROMETHYL)PYRIDIN-2(1H)-ONE
- 4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
- 4-(2-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- CS-0207867
- 4-(2-FLUOROPHENYL)-2H-1,2,4-TRIAZOL-3-ONE
- 1065074-15-8
- AKOS006325244
- DTXSID60674721
- MFCD11504880
- MDL： MFCD11504880
- Inchi： 1S/C8H6FN3O/c9-6-3-1-2-4-7(6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
- InChI Key： RUAZYMIYEVXDRP-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1N1C=NNC1=O

Computed Properties

Exact Mass: 179.04900
Monoisotopic Mass: 179.04948999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 44.7Å²

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.2 g/l) (25 º C),
PSA: 50.68000
LogP: 0.69970

4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019112112-5g	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8	95%	5g	$565.76	2023-09-04
Apollo Scientific	PC32893-250mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		250mg	£60.00	2025-02-21
Apollo Scientific	PC32893-1g	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		1g	£144.00	2025-02-21
TRC	F621718-25mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		25mg	$64.00	2023-05-18
TRC	F621718-50mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		50mg	$75.00	2023-05-18
TRC	F621718-100mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		100mg	$87.00	2023-05-18
TRC	F621718-250mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8		250mg	$98.00	2023-05-18
Fluorochem	209798-250mg	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8	95%	250mg	￡119.00	2022-03-01
Fluorochem	209798-1g	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8	95%	1g	￡250.00	2022-03-01
Fluorochem	209798-5g	4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one	1065074-15-8	95%	5g	￡1025.00	2022-03-01